3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: (5Z)-3-ethyl-5-[(2-methylphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H14N2O2/c1-3-15-12(16)11(14-13(15)17)8-10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3,(H,14,17)/b11-8-
• InChI Key: JGSAXXBHFOYNKV-FLIBITNWSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CC=C2C)/NC1=O
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=CC=C2C)NC1=O

Description

3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione is a heterocyclic compound with a molecular formula of C₁₃H₁₄N₂O₂ and a molecular weight of 230.26 g/mol . This compound belongs to the class of imidazolidine-2,4-diones, which are known for their diverse biological and pharmacological activities . The structure of 3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione features an imidazolidine ring substituted with an ethyl group at the 3rd position and a 2-methylbenzylidene group at the 5th position .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione typically involves the condensation of 3-ethyl-2,4-imidazolidinedione with 2-methylbenzaldehyde under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium hydroxide, and the mixture is refluxed in an appropriate solvent like ethanol or methanol . The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as column chromatography or crystallization .

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazolidine-2,4-dione derivatives.

Reduction: Reduction reactions can convert the benzylidene group to a benzyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzylidene position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under mild conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazolidine-2,4-dione derivatives, while reduction can produce benzyl-substituted imidazolidine-2,4-diones .

Scientific Research Applications

3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antibacterial, antifungal, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to its biological effects . For example, it may inhibit bacterial enzymes, resulting in antibacterial activity, or interfere with cancer cell proliferation by targeting specific signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 5-Ethyl-5-(4-methoxy-3-methylphenyl)imidazolidine-2,4-dione
• 5-Methyl-5-[4-(4-oxo-3H-quinazolin-2-yl)phenyl]imidazolidine-2,4-dione

Uniqueness

3-Ethyl-5-(2-methylbenzylidene)imidazolidine-2,4-dione is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties . Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as varying degrees of biological activity .